Cas no 89445-09-0 (1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-)

89445-09-0 structure
Product name:1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-
1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-
- 6-(2-aminophenyl)-2-N-butyl-1,3,5-triazine-2,4-diamine
- 89445-09-0
- DTXSID00753802
- 6-(2-Aminophenyl)-N~2~-butyl-1,3,5-triazine-2,4-diamine
-
- Inchi: InChI=1S/C13H18N6/c1-2-3-8-16-13-18-11(17-12(15)19-13)9-6-4-5-7-10(9)14/h4-7H,2-3,8,14H2,1H3,(H3,15,16,17,18,19)
- InChI Key: KCUVKWUPGBMGCB-UHFFFAOYSA-N
- SMILES: CCCCNC1=NC(=NC(=N1)N)C2=CC=CC=C2N
Computed Properties
- Exact Mass: 258.15929460g/mol
- Monoisotopic Mass: 258.15929460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 1.8
1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl- Related Literature
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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4. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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